Cas no 392323-58-9 (4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide)

• Product Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide
• CAS No: 392323-58-9
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 5957171
• PubChem ID: 23939050
• Update Time: 2025-05-18

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide
• 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(1,3-dioxoisoindolin-4-yl)benzamide
• Benzamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl)-4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-
• Oprea1_240937
• 392323-58-9
• F0440-0255
• 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide
• AKOS024577696

• Inchi： 1S/C22H23N3O5S/c1-13-10-14(2)12-25(11-13)31(29,30)16-8-6-15(7-9-16)20(26)23-18-5-3-4-17-19(18)22(28)24-21(17)27/h3-9,13-14H,10-12H2,1-2H3,(H,23,26)(H,24,27,28)
• InChI Key： MTCOCCXFPVLDIX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC2=C1C(=O)NC2=O)(=O)C1=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 441.13584202g/mol
• Monoisotopic Mass: 441.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• pka: 9.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide

Introduction to 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide (CAS No. 392323-58-9)

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide, with the CAS number 392323-58-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a sulfonyl group, a piperidine ring, and an isoindole moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The sulfonyl group in the compound is known for its ability to enhance the solubility and bioavailability of the molecule. This is particularly important in drug development, as it can significantly improve the absorption and distribution of the drug within the body. The piperidine ring, on the other hand, is a common motif in many bioactive compounds and is often associated with central nervous system (CNS) activity. The presence of dimethyl substituents on the piperidine ring further modulates the compound's pharmacological profile, potentially enhancing its binding affinity to specific receptors.

The isoindole moiety in the compound is another key structural feature that contributes to its biological activity. Isoindoles are known for their involvement in various biological processes, including enzyme inhibition and modulation of cellular signaling pathways. The dioxo substituents on the isoindole ring suggest that this compound may act as a potent inhibitor of specific enzymes or receptors, making it a valuable tool in both basic research and drug development.

Recent studies have highlighted the potential of 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide has also shown potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of certain kinases that are overexpressed in various types of cancer cells. This suggests that it could be developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide have also been extensively studied. Research has shown that it has favorable oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. These properties make it suitable for further preclinical and clinical evaluation.

In conclusion, 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-y l)benzamide (CAS No. 392323-58-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable candidate for further research and development in various therapeutic areas. As ongoing studies continue to elucidate its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.